Methyl 4-[(1-cyanocyclobutyl)carbamoyl]-3,3-dimethylbutanoate

• IUPAC Name: methyl 5-[(1-cyanocyclobutyl)amino]-3,3-dimethyl-5-oxopentanoate
• InChI: InChI=1S/C13H20N2O3/c1-12(2,8-11(17)18-3)7-10(16)15-13(9-14)5-4-6-13/h4-8H2,1-3H3,(H,15,16)
• InChI Key: YRFKGBQFWHRMQG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC(=O)NC1(CCC1)C#N)CC(=O)OC
• Molecular Formula: C13H20N2O3
• Molecular Weight: 252.31 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The cyclobutyl ring, for example, would give the molecule a certain degree of rigidity. The nitrile, carbamoyl, and methyl ester groups would likely contribute to the compound’s reactivity.

Chemical Reactions Analysis

The nitrile group could undergo hydrolysis to form a carboxylic acid or amide. The carbamoyl group could participate in reactions with amines or alcohols. The methyl ester group could be hydrolyzed to form a carboxylic acid and methanol.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the nitrile, carbamoyl, and methyl ester groups could affect the compound’s solubility, acidity/basicity, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For example, if it’s a drug, it might interact with certain receptors or enzymes in the body. Without specific information, it’s difficult to predict the exact mechanism of action.

Future Directions

The future research directions for this compound could include exploring its potential uses, studying its reactivity, and developing more efficient synthesis methods. It could also involve investigating its safety profile and environmental impact.